2-benzyl-1-(3-methylbutyl)-1H-benzimidazole

• IUPAC Name: 2-benzyl-1-(3-methylbutyl)benzimidazole
• InChI: InChI=1S/C19H22N2/c1-15(2)12-13-21-18-11-7-6-10-17(18)20-19(21)14-16-8-4-3-5-9-16/h3-11,15H,12-14H2,1-2H3
• InChI Key: TYCMVFPHHCFOIE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C2=CC=CC=C2N=C1CC3=CC=CC=C3
• Molecular Formula: C19H22N2
• DSSTOX Substance ID: DTXSID00974151
• Molecular Weight: 278.4 g/mol
• CAS RN: 5860-98-0

Description

2-benzyl-1-(3-methylbutyl)-1H-benzimidazole is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields. This compound is a benzimidazole derivative that has been synthesized using various methods and has shown promising results in the areas of medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

2-benzyl-1-(3-methylbutyl)-1H-benzimidazole has shown promising results in the areas of medicinal chemistry, biochemistry, and pharmacology. It has been found to possess anti-inflammatory, antioxidant, and anticancer properties. It has also been investigated for its potential use as a therapeutic agent for various diseases such as Alzheimer's disease, Parkinson's disease, and diabetes.

Mechanism of Action

The mechanism of action of 2-benzyl-1-(3-methylbutyl)-1H-benzimidazole is not fully understood. However, it has been suggested that the compound exerts its effects through the modulation of various signaling pathways involved in inflammation, oxidative stress, and cell proliferation. It has also been found to interact with various enzymes and receptors in the body.
Biochemical and physiological effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, reduce oxidative stress, and induce apoptosis in cancer cells. It has also been found to improve glucose metabolism and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-benzyl-1-(3-methylbutyl)-1H-benzimidazole in lab experiments is its high purity and stability. It is also relatively easy to synthesize using various methods. However, one of the limitations is its low solubility in aqueous solutions, which may limit its use in certain assays.

Future Directions

There are many future directions for research on 2-benzyl-1-(3-methylbutyl)-1H-benzimidazole. One area of research is the investigation of its potential use as a therapeutic agent for various diseases such as Alzheimer's disease, Parkinson's disease, and diabetes. Another area of research is the development of more efficient synthesis methods for the compound. Additionally, the elucidation of its mechanism of action and its interactions with various enzymes and receptors in the body is an important area of research.

Synthesis Methods

The synthesis of 2-benzyl-1-(3-methylbutyl)-1H-benzimidazole has been achieved using various methods. One such method involves the condensation reaction between o-phenylenediamine and 3-methylbutyraldehyde in the presence of benzyl chloride and an acid catalyst. Another method involves the reaction between 2-aminobenzyl alcohol and 3-methylbutyraldehyde in the presence of a base catalyst. Both methods have been found to yield high purity and yields of the compound.